2-[[1-(Oxan-4-yl)piperidin-4-yl]methoxy]-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-[[1-(oxan-4-yl)piperidin-4-yl]methoxy]-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C17H23F3N2O2/c18-17(19,20)15-2-1-3-16(21-15)24-12-13-4-8-22(9-5-13)14-6-10-23-11-7-14/h1-3,13-14H,4-12H2
• InChI Key: TZGJPEQSOGUUKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=CC=CC(=N2)C(F)(F)F)C3CCOCC3
• Molecular Formula: C17H23F3N2O2
• Molecular Weight: 344.37 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, an oxane ring, a pyridine ring, and a trifluoromethyl group.

Molecular Structure Analysis

The compound contains several cyclic structures, including a piperidine ring (a six-membered ring with one nitrogen atom), an oxane ring (a six-membered ring with one oxygen atom), and a pyridine ring (a six-membered ring with two double bonds and one nitrogen atom). The trifluoromethyl group is a common substituent in organic chemistry and consists of a carbon atom bonded to three fluorine atoms.

Chemical Reactions Analysis

Piperidine derivatives are known to participate in a variety of chemical reactions. For example, they can act as bases, nucleophiles, or ligands in metal-catalyzed reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the polar pyridine and oxane rings, as well as the electronegative fluorine atoms in the trifluoromethyl group, could impact the compound’s solubility, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many drugs that contain a piperidine ring work by interacting with receptors in the body.

Safety and Hazards

The safety and hazards of a compound also depend on its structure. For example, compounds containing a trifluoromethyl group can be hazardous due to the high reactivity of fluorine.